Cas no 474318-58-6 (Tert-butyl(2,4-dibromo-6-nitrophenyl)diazene oxide)

• Product Name: Tert-butyl(2,4-dibromo-6-nitrophenyl)diazene oxide
• CAS No: 474318-58-6
• MF: C₁₀H₁₁Br₂N₃O₃
• MW: 381.020640611649
• CID: 4714549
• Update Time: 2025-10-23

Tert-butyl(2,4-dibromo-6-nitrophenyl)diazene oxide Chemical and Physical Properties

Names and Identifiers

• tert-butyl(2,4-dibromo-6-nitrophenyl)diazene oxide
• T4051
• tert-butyl(2,4-dibromo-6-nitrophenylnitroso)amine
• 1,5-dibromo-2-(tert-butyl-NNO-azoxy)-3-nitrobenzene
• Tert-butyl(2,4-dibromo-6-nitrophenyl)diazene oxide

• Inchi： 1S/C10H11Br2N3O3/c1-10(2,3)13-14(16)9-7(12)4-6(11)5-8(9)15(17)18/h4-5H,1-3H3/b14-13-
• InChI Key： CMTPPSIUBDJINO-YPKPFQOOSA-N
• SMILES： BrC1=CC(=CC(=C1/[N+](=N/C(C)(C)C)/[O-])[N+](=O)[O-])Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 351
• Topological Polar Surface Area: 86.9

Additional information on Tert-butyl(2,4-dibromo-6-nitrophenyl)diazene oxide

Comprehensive Overview of Tert-butyl(2,4-dibromo-6-nitrophenyl)diazene oxide (CAS No. 474318-58-6)

Tert-butyl(2,4-dibromo-6-nitrophenyl)diazene oxide (CAS No. 474318-58-6) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound, characterized by its unique diazene oxide functional group and nitrophenyl backbone, is widely utilized in advanced research applications. Its molecular structure, featuring tert-butyl and dibromo substituents, contributes to its stability and reactivity, making it a valuable intermediate in the synthesis of complex organic molecules.

In recent years, the demand for high-performance chemical intermediates like Tert-butyl(2,4-dibromo-6-nitrophenyl)diazene oxide has surged, driven by advancements in pharmaceuticals, agrochemicals, and specialty materials. Researchers and industry professionals frequently search for CAS 474318-58-6 applications or synthesis methods for diazene oxide derivatives, reflecting the compound's growing relevance. Its role in catalysis and polymer modification has also been explored, aligning with the broader trend of sustainable chemistry and green synthesis.

The compound's nitrophenyl moiety is particularly noteworthy, as it often serves as a precursor in the development of photoactive materials and sensors. This aligns with the increasing interest in smart materials and optoelectronic devices, which are pivotal in modern technology. Additionally, the tert-butyl group enhances the compound's solubility and stability, making it suitable for high-temperature reactions and long-term storage.

From an analytical perspective, Tert-butyl(2,4-dibromo-6-nitrophenyl)diazene oxide is often characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for verifying its purity and structural integrity, which are critical for research-grade chemicals. The compound's diazene oxide group also exhibits unique redox properties, making it a subject of interest in electrochemical studies.

As the scientific community continues to explore novel organic frameworks and functional materials, Tert-butyl(2,4-dibromo-6-nitrophenyl)diazene oxide remains a key player. Its versatility and adaptability to various chemical transformations underscore its importance in both academic and industrial settings. Whether you're investigating CAS 474318-58-6 suppliers or seeking insights into its mechanistic pathways, this compound offers a wealth of opportunities for innovation.

In conclusion, Tert-butyl(2,4-dibromo-6-nitrophenyl)diazene oxide (CAS No. 474318-58-6) stands out as a multifaceted compound with broad applicability. Its unique structural features and functional groups make it indispensable for researchers focused on advanced organic synthesis and material science. By staying abreast of the latest developments in chemical research, professionals can leverage this compound to drive breakthroughs in their respective fields.